Cas no 38425-26-2 (4-Chloro-1-(p-tolyl)butan-1-one)
38425-26-2 structure
Product Name:4-Chloro-1-(p-tolyl)butan-1-one
CAS No:38425-26-2
MF:C11H13ClO
MW:196.673322439194
CID:315566
PubChem ID:98745
Update Time:2025-04-19
4-Chloro-1-(p-tolyl)butan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanone,4-chloro-1-(4-methylphenyl)-
- 4-Chloro-1-(4-methylphenyl)-1-oxobutane
- 4-chloro-1-(4-methylphenyl)butan-1-one
- 4-Chlor-1-p-tolyl-butan-1-on
- 4-chloro-1-(4-methylphenyl)-1-butanone
- 4-Chloro-1-(4-methyl-phenyl)-butan-1-one
- 4-chloro-1-p-tolyl-butan-1-one
- 4-Chloro-4‘-methylbutyrophenone
- 4-Chloro-4′-methylbutyrophenone
- 4-CHLORO-4'-METHYLBUTYROPHENONE
- NSC 163137
- MFCD00018999
- FT-0626608
- NSC163137
- AKOS000346088
- A873843
- 1-Butanone, 4-chloro-1-(4-methylphenyl)-
- AS-76278
- CS-0332484
- SCHEMBL2237478
- FUHGFUBJUUFMSF-UHFFFAOYSA-N
- NSC-163137
- NS00030383
- 38425-26-2
- 4-Chloro-1-(p-tolyl)butan-1-one
- 4-chloro-1-p-tolylbutan-1-one
- 1-(4-methylphenyl)-4-chloro-butan-1-one
- D85918
- DTXSID70191757
- EINECS 253-924-3
- 4'-methyl-4-chlorobutyrophenone
- LGT6F64EMP
- DB-049285
-
- MDL： MFCD00018999
- Inchi： 1S/C11H13ClO/c1-9-4-6-10(7-5-9)11(13)3-2-8-12/h4-7H,2-3,8H2,1H3
- InChI Key： FUHGFUBJUUFMSF-UHFFFAOYSA-N
- SMILES： ClCCCC(C1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 196.06500
- Monoisotopic Mass: 196.065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 7
- XLogP3: 2.9
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Color/Form: Not available
- Density: 1.0753 (rough estimate)
- Melting Point: 31.5 °C
- Boiling Point: 282.19°C (rough estimate)
- Flash Point: 164.3°C
- Refractive Index: 1.5364 (estimate)
- PSA: 17.07000
- LogP: 3.19670
- Solubility: Not available
4-Chloro-1-(p-tolyl)butan-1-one Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
4-Chloro-1-(p-tolyl)butan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 203859-1g |
4-Chloro-1-(4-methylphenyl)-1-oxobutane |
38425-26-2 | >95% | 1g |
￡253.00 | 2022-02-28 | |
| Fluorochem | 203859-2g |
4-Chloro-1-(4-methylphenyl)-1-oxobutane |
38425-26-2 | >95% | 2g |
￡431.00 | 2022-02-28 | |
| Fluorochem | 203859-5g |
4-Chloro-1-(4-methylphenyl)-1-oxobutane |
38425-26-2 | >95% | 5g |
￡742.00 | 2022-02-28 | |
| Alichem | A019138783-5g |
4-Chloro-1-(p-tolyl)butan-1-one |
38425-26-2 | 95% | 5g |
$432.60 | 2023-09-02 | |
| TRC | C596745-50mg |
4-Chloro-1-(p-tolyl)butan-1-one |
38425-26-2 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C596745-100mg |
4-Chloro-1-(p-tolyl)butan-1-one |
38425-26-2 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C596745-500mg |
4-Chloro-1-(p-tolyl)butan-1-one |
38425-26-2 | 500mg |
$ 95.00 | 2022-06-06 | ||
| 1PlusChem | 1P00BYOZ-100mg |
4-CHLORO-4'-METHYLBUTYROPHENONE |
38425-26-2 | 95% | 100mg |
$109.00 | 2024-05-03 | |
| 1PlusChem | 1P00BYOZ-250mg |
4-CHLORO-4'-METHYLBUTYROPHENONE |
38425-26-2 | 95% | 250mg |
$163.00 | 2024-05-03 | |
| 1PlusChem | 1P00BYOZ-1g |
4-CHLORO-4'-METHYLBUTYROPHENONE |
38425-26-2 | 95% | 1g |
$433.00 | 2024-05-03 |
4-Chloro-1-(p-tolyl)butan-1-one Related Literature
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
38425-26-2 (4-Chloro-1-(p-tolyl)butan-1-one) Related Products
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